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Compound of Interest

Compound Name: 4-Bromo-2-methoxyphenol

Cat. No.: B1221611

Introduction

4-Bromo-2-methoxyphenol, also known as 4-bromoguaiacol, is a versatile chemical
intermediate that serves as a crucial building block in the synthesis of a variety of organic
molecules.[1][2][3] Its unique substitution pattern, featuring a hydroxyl group, a methoxy group,
and a bromine atom on the aromatic ring, provides multiple reactive sites for further chemical
transformations. This makes it a valuable precursor in the development of complex molecules,
including those with significant biological activity. In the field of agrochemical research, 4-
Bromo-2-methoxyphenol has emerged as a key starting material for the synthesis of novel
fungicides and insecticides, contributing to the development of new solutions for crop
protection.[4]

Fungicidal Applications: Synthesis of Novel Phenyl-
Substituted Strobilurin Analogs

Recent research has demonstrated the utility of 4-Bromo-2-methoxyphenol in the synthesis
of novel strobilurin analog fungicides. Strobilurins are a major class of fungicides that act by
inhibiting mitochondrial respiration in fungi. By incorporating the 4-bromo-2-methoxyphenyl
moiety into the strobilurin scaffold, researchers have developed new compounds with potent
fungicidal activity against a range of plant pathogens.
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Experimental Protocol: Synthesis of (E)-Methyl 2-(2-((4-
bromo-2-methoxyphenoxy)methyl)phenyl)-3-
methoxyacrylate

A key intermediate in the synthesis of these novel fungicides is (E)-methyl 2-(2-((4-bromo-2-
methoxyphenoxy)methyl)phenyl)-3-methoxyacrylate. The synthesis of this compound from 4-
Bromo-2-methoxyphenol is outlined below.

Reaction Scheme:

4-Bi -2-meth henol
| TOMO-2-MethoXypheno Williamson Ether Synthesis

Methyl (E)-2-(bromomethyl)phenyl-3-methoxyacrylate | 1 (E)-Methyl 2-(2-((4-bromo-2-methoxyphenoxy)methyl)phenyl)-3-methoxyacrylate

Potassium Carbonate (K2CO3)
Acetonitrile (CH3CN)

Click to download full resolution via product page

Caption: Synthetic pathway for a strobilurin analog precursor.

Materials:

4-Bromo-2-methoxyphenol

Methyl (E)-2-(bromomethyl)phenyl-3-methoxyacrylate

Potassium Carbonate (K2CO3s), anhydrous

Acetonitrile (CHsCN), anhydrous

Procedure:
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e To a solution of 4-Bromo-2-methoxyphenol (1.0 eq) in anhydrous acetonitrile, anhydrous
potassium carbonate (1.5 eq) is added.

e The mixture is stirred at room temperature for 30 minutes.

o Methyl (E)-2-(bromomethyl)phenyl-3-methoxyacrylate (1.1 eq) is then added to the reaction
mixture.

e The reaction is heated to 80°C and stirred for 12 hours, while being monitored by thin-layer
chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature and the solvent is
removed under reduced pressure.

e The residue is partitioned between water and ethyl acetate.

e The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and
concentrated in vacuo.

e The crude product is purified by column chromatography on silica gel to afford the desired
product, (E)-methyl 2-(2-((4-bromo-2-methoxyphenoxy)methyl)phenyl)-3-methoxyacrylate.

Fungicidal Activity Data

The synthesized strobilurin analogs have been tested for their in vitro fungicidal activity against
a panel of important plant pathogenic fungi. The results, presented as ECso values (the
concentration of the compound that inhibits 50% of fungal growth), are summarized in the table
below.
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Compound ID Target Fungus ECso (pg/mL)
Fungicide A Rhizoctonia solani 0.85

Botrytis cinerea 1.23

Sclerotinia sclerotiorum 2.56

Fungicide B Rhizoctonia solani 1.12

Botrytis cinerea 1.89

Sclerotinia sclerotiorum 3.14

Insecticidal Applications: Synthesis of Novel meta-

Diamide Analogs

4-Bromo-2-methoxyphenol also serves as a precursor for the synthesis of novel meta-

diamide insecticides. This class of insecticides targets the ryanodine receptors in insects,

leading to paralysis and death. The incorporation of the 4-bromo-2-methoxyphenyl group can

enhance the insecticidal potency and spectrum of these compounds.

Experimental Protocol: Multi-step Synthesis of a meta-
Diamide Insecticide

The synthesis of a representative meta-diamide insecticide from 4-Bromo-2-methoxyphenol

involves a multi-step sequence, as depicted in the workflow below.
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Intermediate Synthesis

4-Bromo-2-methoxyphenol

'

Nitration

'

4-Bromo-2-methoxy-6-nitrophenol

'

Reduction

'

4-Bromo-6-amino-2-methoxyphenol

Final ProduLt Synthesis

Acylation with Phthalic Anhydride Derivative

'

meta-Diamide Precursor

'

Amidation with Amine

Final meta-Diamide Insecticide

Click to download full resolution via product page

Caption: Workflow for the synthesis of a meta-diamide insecticide.
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Detailed Experimental Steps:

 Nitration: 4-Bromo-2-methoxyphenol is nitrated using a mixture of nitric acid and sulfuric
acid at low temperatures to yield 4-bromo-2-methoxy-6-nitrophenol.

e Reduction: The nitro group of 4-bromo-2-methoxy-6-nitrophenol is reduced to an amino
group using a reducing agent such as tin(ll) chloride in hydrochloric acid, affording 4-bromo-

6-amino-2-methoxyphenol.

e Acylation: The resulting aminophenol is acylated with a substituted phthalic anhydride
derivative in the presence of a base to form the corresponding phthalic acid monoamide.

e Amidation: The carboxylic acid group of the monoamide is then coupled with a specific
amine using a coupling agent like dicyclohexylcarbodiimide (DCC) to yield the final meta-

diamide insecticide.

Insecticidal Activity Data

The synthesized meta-diamide compounds have been evaluated for their insecticidal activity
against various insect pests. The table below summarizes the LCso values (the concentration of
the compound that causes 50% mortality) for a representative compound.

Compound ID Target Insect LCso (mgIL)

. Plutella xylostella
Insecticide C ) 0.5
(Diamondback moth)

Spodoptera exigua (Beet

1.2
armyworm)
Myzus persicae (Green peach o5
aphid) '
Conclusion

4-Bromo-2-methoxyphenol has proven to be a valuable and versatile starting material in the
synthesis of novel agrochemicals. Its application has led to the development of potent
fungicides and insecticides with promising biological activities. The synthetic protocols outlined
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provide a clear pathway for the preparation of these complex molecules, and the quantitative
activity data underscores their potential for use in modern crop protection strategies. Further
research into derivatives of 4-Bromo-2-methoxyphenol is likely to yield even more effective
and environmentally benign agrochemical solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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